Cas no 1816283-24-5 (2-(Pentafluoroethyl)isonicotinaldehyde)

• Product Name: 2-(Pentafluoroethyl)isonicotinaldehyde
• CAS No: 1816283-24-5
• CID: 4619710
• Update Time: 2025-05-20

2-(Pentafluoroethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Pentafluoroethyl)isonicotinaldehyde

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(Pentafluoroethyl)isonicotinaldehyde

Introduction to 2-(Pentafluoroethyl)isonicotinaldehyde (CAS No. 1816283-24-5)

2-(Pentafluoroethyl)isonicotinaldehyde is a highly fluorinated aromatic aldehyde compound with the CAS registry number 1816283-24-5. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of 2-(Pentafluoroethyl)isonicotinaldehyde consists of an isonicotinaldehyde backbone substituted with a pentafluoroethyl group, which imparts exceptional electronic and steric effects. These effects make it a valuable building block in organic synthesis and a promising candidate for developing novel functional materials.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry, particularly in drug discovery. The presence of multiple fluorine atoms in 2-(Pentafluoroethyl)isonicotinaldehyde significantly enhances its lipophilicity and metabolic stability, making it an attractive scaffold for designing bioactive molecules. For instance, researchers have explored its potential as a lead compound in the development of kinase inhibitors, where its ability to form hydrogen bonds and interact with key residues in protein binding sites has been exploited.

In addition to its role in pharmaceuticals, 2-(Pentafluoroethyl)isonicotinaldehyde has shown promise in agrochemical applications. Its high stability under various environmental conditions and resistance to microbial degradation make it a suitable candidate for developing pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its high-quality standards.

The synthesis of 2-(Pentafluoroethyl)isonicotinaldehyde typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Researchers have optimized these processes to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. These improvements have not only enhanced the scalability of the synthesis but also opened new avenues for exploring related fluorinated derivatives.

From a materials science perspective, 2-(Pentafluoroethyl)isonicotinaldehyde has been investigated as a precursor for constructing advanced materials such as fluoropolymers and high-performance coatings. Its ability to form strong intermolecular interactions through fluorine-based bonding contributes to the development of materials with exceptional thermal stability and chemical resistance. Recent breakthroughs in additive manufacturing have further expanded its potential applications in creating customized functional materials for aerospace and electronics industries.

Despite its numerous advantages, the handling and storage of 2-(Pentafluoroethyl)isonicotinaldehyde require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative packaging solutions and storage protocols to ensure the stability of this compound during transportation and long-term storage. These measures are critical for maintaining its quality and performance across various industrial applications.

In conclusion, 2-(Pentafluoroethyl)isonicotinaldehyde (CAS No. 1816283-24-5) stands as a testament to the remarkable progress in fluorinated chemistry. Its versatile properties, combined with cutting-edge research advancements, position it as a key player in shaping future innovations across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic research and industrial development.